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Compound of Interest

Compound Name: Gabosine F

Cat. No.: B1247689

For Researchers, Scientists, and Drug Development Professionals

Gabosine F, a member of the carbasugar family of natural products, represents a molecule of
significant interest in the fields of organic synthesis and medicinal chemistry. As a
polyhydroxylated cyclohexanone, its unique structural features and potential biological activities
have prompted investigations into its chemical synthesis and pharmacological properties. This
document provides an in-depth technical guide on Gabosine F, summarizing key quantitative
data, detailing experimental protocols, and visualizing relevant chemical pathways.

Core Properties and Data

Gabosine F is a stereoisomer within the broader family of gabosines, which are secondary
metabolites isolated from various Streptomyces strains.[1] These compounds are characterized
by a keto-carbasugar structure, meaning a cyclic monosaccharide where the ring oxygen is
replaced by a carbon atom.[2] Gabosine F is specifically the enantiomer of Gabosine B.[3] The
gabosine family has demonstrated a range of promising pharmacological activities, including
anticancer, enzyme inhibition, and DNA-binding properties.[1][4]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Gabosine F is presented below. This data is crucial
for its identification, characterization, and quality control in research and development settings.
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Property Value Reference
Molecular Formula C7H1004 [5]
Molecular Weight 158.15 g/mol [5]
Specific Rotation [a]D +88.4 (c 0.69, MeOH) [3]

Literature Specific Rotation

. +94 (c 1.0, MeOH) [3]

Synthesis of Gabosine F

The first enantioselective total synthesis of Gabosine F was a significant achievement,
confirming its absolute configuration.[3] The synthesis is a multi-step process starting from a

readily available chiral precursor.

Key Synthetic Strategy

The synthesis of (+)-Gabosine F has been accomplished from L-arabinose in 12 steps with an
overall yield of 23%.[3] The key reactions in this synthetic route include an intramolecular
nitrone-olefin cycloaddition (INOC) reaction, regioselective dehydration, and a
diastereoselective hydrogenation.[3] A similar strategy has been employed for the synthesis of
other related gabosines, such as (+)-Gabosine N and (+)-Gabosine O, highlighting the
versatility of this approach for constructing enantiopure hydroxylated cyclohexanoids.[3]

The logical workflow for the synthesis of Gabosine F can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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